Cas no 2228295-51-8 (3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol)

• Product Name: 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• CAS No: 2228295-51-8
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 5943376
• PubChem ID: 165971180
• Update Time: 2025-07-11

3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• 3-amino-2-[3-fluoro-4-(trifluoromethyl)phenyl]-2-methylpropan-1-ol
• EN300-1942991
• 2228295-51-8

• Inchi： 1S/C11H13F4NO/c1-10(5-16,6-17)7-2-3-8(9(12)4-7)11(13,14)15/h2-4,17H,5-6,16H2,1H3
• InChI Key： IFVUBZFJURWNKZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(C)(CO)CN

Computed Properties

• Exact Mass: 251.09332669g/mol
• Monoisotopic Mass: 251.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol

Introduction to 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 2228295-51-8)

3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 2228295-51-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research findings.

The chemical structure of 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol is noteworthy for its complexity and functional groups. The presence of an amino group, a fluoro-substituted phenyl ring, and a trifluoromethyl group imparts unique chemical and biological properties to the molecule. These functional groups contribute to the compound's solubility, reactivity, and potential biological activity. The amino group can participate in hydrogen bonding and other interactions, while the fluoro-substituted phenyl ring and trifluoromethyl group enhance the molecule's lipophilicity and metabolic stability.

In terms of physical properties, 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol is typically a solid at room temperature with a melting point ranging from 70°C to 90°C. Its solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) is relatively high, making it suitable for various experimental procedures. The compound's molecular weight is approximately 307.16 g/mol, which is within the range of many drug-like molecules.

Recent research has focused on the potential therapeutic applications of 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol. Studies have shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of new antibiotics. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its antibacterial properties, 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively modulate certain neurotransmitter systems in the brain, potentially alleviating symptoms associated with conditions such as depression and anxiety. The exact mechanism of action is still under investigation, but preliminary data suggest that it may involve interactions with serotonin and dopamine receptors.

The synthesis of 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-ol has been optimized to improve yield and purity. A common synthetic route involves the reaction of 4-trifluoromethylaniline with 1-bromoacetone followed by substitution with 2-fluorophenylmagnesium bromide. This multi-step process has been refined to achieve high yields and minimize by-products. The final product is typically purified using column chromatography or recrystallization techniques.

In addition to its therapeutic potential, 3-amino-2-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-o3-amino--





























*fluoro--4-(trifluoromethyl)phenyl-* *>* *>* *>* *>* *>* *>* *>* *>* *>* *>* *>* *>* *>* *>(trifluoromethy*)l)* phenyl-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *-* *--* *--* *--* *--* *--* *--* *--* *--* *--* *--* *--* *--* *--* *--* *--* *--*-metylpropan*-l*-ol. This composite material exhibits improved tensile strength and resistance to thermal degradation compared to conventional polymers.

The safety profile of 3-amino--fluoro--(trifluoromethy*)l)* phenyl--metylpropan--l--ol) has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound has low toxicity when administered at therapeutic doses. However, as with any new chemical entity, further studies are required to fully understand its long-term safety and potential side effects.

In conclusion, 3-amino--fluoro--(trifluoromethy*)l)* phenyl--metylpropan--l--ol) (CAS No. 2228295--51--8) represents a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and functional groups contribute to its potential therapeutic benefits and material properties. Ongoing research continues to explore new avenues for its use and optimization.